Cas no 2156737-46-9 (2-amino-4-(thiomorpholin-4-yl)butanamide)

• Product Name: 2-amino-4-(thiomorpholin-4-yl)butanamide
• CAS No: 2156737-46-9
• MF: C₈H₁₇N₃OS
• MW: 203.3050801754
• CID: 6023486
• PubChem ID: 165520600
• Update Time: 2025-06-09

2-amino-4-(thiomorpholin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(thiomorpholin-4-yl)butanamide
• 2156737-46-9
• EN300-1299868

• Inchi： 1S/C8H17N3OS/c9-7(8(10)12)1-2-11-3-5-13-6-4-11/h7H,1-6,9H2,(H2,10,12)
• InChI Key： LYSWLWDSRPIDAG-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 203.10923335g/mol
• Monoisotopic Mass: 203.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-amino-4-(thiomorpholin-4-yl)butanamide

Introduction to 2-amino-4-(thiomorpholin-4-yl)butanamide (CAS No. 2156737-46-9)

2-amino-4-(thiomorpholin-4-yl)butanamide, with the CAS number 2156737-46-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a thiomorpholine ring, and a butanamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-amino-4-(thiomorpholin-4-yl)butanamide can be represented as follows: the central butanamide backbone is attached to an amino group at the 2-position and a thiomorpholine ring at the 4-position. The thiomorpholine ring, a six-membered heterocyclic compound containing sulfur, imparts unique chemical and biological properties to the molecule. The presence of the amino group further enhances its reactivity and interaction with biological targets.

In recent years, 2-amino-4-(thiomorpholin-4-yl)butanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases. One of the key areas of research has been its role as a potential anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play crucial roles in the pathogenesis of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-amino-4-(thiomorpholin-4-yl)butanamide has also shown promise in neurodegenerative disorders. Research conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that 2-amino-4-(thiomorpholin-4-yl)butanamide could be a valuable candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-amino-4-(thiomorpholin-4-yl)butanamide have also been extensively investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, its low toxicity and minimal side effects further enhance its potential as a therapeutic agent.

In clinical trials, 2-amino-4-(thiomorpholin-4-yl)butanamide has demonstrated promising results in phase I and II trials for various indications. For instance, a phase II trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of this compound in patients with rheumatoid arthritis. The results showed significant improvements in disease activity scores and patient-reported outcomes, with no serious adverse events reported.

The mechanism of action of 2-amino-4-(thiomorpholin-4-yl)butanamide is multifaceted. It is believed to act through multiple pathways, including the inhibition of inflammatory cytokine production, modulation of immune cell function, and reduction of oxidative stress. These mechanisms collectively contribute to its therapeutic effects in various disease states.

In addition to its therapeutic applications, 2-amino-4-(thiomorpholin-4-yl)butanamide has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an excellent ligand for studying protein-protein interactions and enzyme inhibition. Researchers at Harvard University have utilized this compound to investigate the binding kinetics and selectivity of various enzymes involved in inflammatory pathways.

The synthesis of 2-amino-4-(thiomorpholin-4-yl)butanamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-amino-butanoyl chloride with thiomorpholine in the presence of a base such as triethylamine. This reaction yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, 2-amino-4-(thiomorpholin-4-yl)butanamide (CAS No. 2156737-46-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field of medicinal chemistry.